Cas no 444151-80-8 (4-chloro-N-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]benzene-1-sulfonamide)

• Product Name: 4-chloro-N-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]benzene-1-sulfonamide
• CAS No: 444151-80-8
• MDL: MFCD03012849
• CID: 4651762
• Update Time: 2025-11-01

4-chloro-N-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]benzene-1-sulfonamide

• MDL： MFCD03012849

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 4-chloro-N-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]benzene-1-sulfonamide

Introduction to 4-chloro-N-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]benzene-1-sulfonamide (CAS No. 444151-80-8)

4-chloro-N-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]benzene-1-sulfonamide, identified by its CAS number 444151-80-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a benzenesulfonamide core, which is a well-established scaffold in drug discovery due to its demonstrated biological activity and structural versatility.

The molecular structure of 4-chloro-N-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]benzene-1-sulfonamide incorporates several key pharmacophoric elements that contribute to its potential therapeutic applications. The presence of a chloro substituent on the benzene ring, combined with a pyridine ring linked to a piperazine moiety through an amide bond, creates a multifaceted chemical entity capable of interacting with various biological targets. Specifically, the piperazine group is known for its ability to modulate neurotransmitter systems, while the pyridine and sulfonamide functionalities are frequently associated with anti-inflammatory and anticancer properties.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives as potential therapeutic agents. The sulfonamide group, in particular, has been extensively studied for its role in inhibiting enzymes and receptors involved in metabolic and inflammatory pathways. The compound 4-chloro-N-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]benzene-1-sulfonamide represents an advanced derivative that combines these features with additional structural complexity, which may enhance its binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The 4-methylpiperazine moiety is particularly noteworthy, as it is commonly found in drugs that target serotonin and dopamine receptors. This suggests that 4-chloro-N-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]benzene-1-sulfonamide may exhibit properties similar to those of atypical antipsychotics or antidepressants, which are critical in managing conditions such as schizophrenia and depression. Preliminary studies have indicated that derivatives with similar structural motifs show promise in modulating central nervous system activity without the adverse side effects associated with some traditional medications.

The benzenesulfonamide core of 4-chloro-N-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]benzene-1-sulfonamide also opens up possibilities for its use in oncology research. Sulfonamides have long been recognized for their ability to interfere with critical metabolic pathways in cancer cells, such as folic acid metabolism and DNA synthesis. By incorporating additional functional groups like chloro and methylated piperazine, researchers aim to fine-tune the compound's interaction with specific enzymes or receptors overexpressed in tumor cells. This targeted approach could lead to more effective cancer therapies with improved patient outcomes.

Furthermore, the compound's design aligns with the growing trend toward rational drug design, where computational modeling and high-throughput screening are employed to optimize molecular properties. The combination of computational techniques with experimental validation has accelerated the discovery process for compounds like 4-chloro-N-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]benzene-1-sulfonamide, enabling researchers to predict and refine biological activity more efficiently. This synergy between theoretical and experimental approaches is crucial for developing next-generation pharmaceuticals that meet stringent efficacy and safety standards.

The synthesis of 4-chloro-N-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]benzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions, condensation reactions, and purification techniques such as column chromatography. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process and enhance scalability for industrial production.

In terms of pharmacokinetic properties, early pharmacological profiling suggests that 4-chloro-N-[6-(4-methylpiperazin-1-y l)pyridin -3 -y l]benzene - 1 - sulf on am ide exhibits favorable solubility characteristics due to the presence of polar functional groups like the sulfonamide moiety. This solubility profile is advantageous for formulating oral or injectable dosage forms, which are common routes of administration for therapeutic agents. Additionally, preliminary toxicological studies indicate that the compound demonstrates acceptable safety margins at anticipated therapeutic doses, although further comprehensive assessments are necessary before clinical trials can commence.

The impact of this compound extends beyond its immediate therapeutic applications; it also serves as a valuable scaffold for future drug development. By studying its interactions with biological targets, researchers can gain insights into structure-function relationships that inform the design of novel analogs with enhanced potency or reduced side effects. This iterative approach is fundamental to modern medicinal chemistry and underscores the importance of compounds like 4-chloro-N-[6-(4-methyl-piperazin - 1 - yl ) py ridin - 3 - y l ]benz ene - 1 - sulf on am ide in advancing therapeutic innovation.

As research continues to evolve, so too will our understanding of how molecules like 444151–80–8 interact with biological systems. Advances in technologies such as CRISPR gene editing and artificial intelligence-driven drug discovery are poised to further accelerate progress in this field. By leveraging these tools alongside traditional experimental methods, scientists can uncover new therapeutic possibilities that were previously inaccessible. The journey from laboratory discovery to clinical application remains arduous but holds immense promise for addressing unmet medical needs worldwide.